Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate

Specification

• CAS No.: 609793-26-2
• Molecular Formula: C30H32N2O8S
• Molecular Weight: 580.6 g/mol
• IUPAC Name: ethyl 2-[(3E)-3-[(4-butoxyphenyl)-hydroxymethylidene]-2-(3,4-dimethoxyphenyl)-4,5-dioxopyrrolidin-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C30H32N2O8S/c1-6-8-15-40-20-12-9-18(10-13-20)25(33)23-24(19-11-14-21(37-4)22(16-19)38-5)32(28(35)26(23)34)30-31-17(3)27(41-30)29(36)39-7-2/h9-14,16,24,33H,6-8,15H2,1-5H3/b25-23+
• Standard InChI Key: YXFYOQQKXKEVGF-WJTDDFOZSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NC(=C(S3)C(=O)OCC)C)C4=CC(=C(C=C4)OC)OC)/O
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NC(=C(S3)C(=O)OCC)C)C4=CC(=C(C=C4)OC)OC)O

Introduction

Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate is a complex organic compound that has garnered significant interest in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which integrates multiple functional groups, including a thiazole ring, a pyrrole unit, and various aromatic substituents. These structural features contribute to its potential biological activities and applications in pharmaceutical development.

Synthesis

The synthesis of Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate typically involves several key steps. Each step requires careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product. Advanced techniques such as chromatography may be employed for purification.

Potential Biological Activities

Preliminary studies suggest that Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate may exhibit significant biological activities. The compound's unique structure, featuring multiple aromatic systems and heterocycles, may enhance its interaction with biological targets compared to simpler analogs.

Applications in Medicinal Chemistry

Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate is primarily used for research purposes in pharmaceutical development. Its potential applications include the development of new therapeutic agents, given its complex structure and potential for diverse biological activities.

Comparison with Similar Compounds

Similar compounds, such as Ethyl 2-(3-(4-butoxybenzoyl)-2-(4-ethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate, also feature thiazole rings and multiple aromatic systems. These compounds are known for their varied biological activities, including antimicrobial and anticancer properties.

Compound	Structural Features	Unique Properties
Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate	Thiazole ring, pyrrole unit, 4-butoxybenzoyl, and 3,4-dimethoxyphenyl groups	Potential for diverse biological activities
Ethyl 2-(3-(4-butoxybenzoyl)-2-(4-ethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate	Thiazole ring, pyrrole unit, 4-butoxybenzoyl, and 4-ethoxyphenyl groups	Antimicrobial and anticancer properties

Future Research Directions

Future research should focus on elucidating the specific biological activities of Ethyl 2-(3-(4-butoxybenzoyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate. This includes in-depth studies on its mechanism of action and potential therapeutic applications. Additionally, structure-activity relationship (SAR) studies could provide insights into how modifications to its structure affect its biological properties.